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Propiconazole-d7 is intended for use as an internal standard for the quantification of propiconazole by GC- or LC-MS. Propiconazole is a broad-spectrum triazole fungicide that inhibits the conversion of lanosterol to ergosterol, leading to fungal cell membrane disruption. It inhibits S. cerevisiae, but not rat liver, microsomal cytochrome P450 (IC50s = 0.04 and >200 µM, respectively). Propiconazole inhibits the growth of T. deformans and R. stolonifer (EC50s = 0.073 and 4.6 µg/ml, respectively), as well as A. niger, M. fructigena, S. nodorum, T. harzanium, R. solani, and S. rolfsii at concentrations ranging from 0.1 to 5 ppm. It increases the weight of seminal vesicles and vas deferens, as well as the percentage of sperm with abnormal tail morphology, and decreases the plasma concentration of estradiol in male rats when administered at a dose of 4 mg/kg. Propiconazole incre...